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Compound of Interest

Compound Name: N-(Benzoyloxy)succinimide

Cat. No.: B556249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-
(Benzoyloxy)succinimide, a reagent commonly used in chemical synthesis. Due to conflicting

hazard information across different suppliers, this document emphasizes a cautious approach,

recommending the adoption of stringent safety protocols.

Hazard Identification and Classification
There are notable discrepancies in the classification and labeling of N-
(Benzoyloxy)succinimide among suppliers. While some sources classify it as not hazardous,

others identify it as acutely toxic if swallowed and a skin irritant. Therefore, it is prudent to

handle this compound with care, assuming a higher level of risk.

One supplier, TCI Chemicals, states that N-(Benzoyloxy)succinimide is "Not a hazardous

substance or mixture" and does not require a hazard pictogram or signal word[1]. In contrast,

Sigma-Aldrich classifies it under the Globally Harmonized System (GHS) as "Acute Toxicity,

Oral (Category 3)," with the signal word "Danger" and the hazard statement H301: "Toxic if

swallowed". Another supplier, Fisher Scientific, considers it a hazardous chemical that "Causes

skin irritation," assigning the signal word "Warning"[2].

Given these inconsistencies, a conservative approach to handling N-
(Benzoyloxy)succinimide is strongly advised. All personnel should be informed of the

potential hazards and trained in appropriate handling procedures.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of N-(Benzoyloxy)succinimide is

presented in the table below. This information is crucial for safe storage and handling.

Property Value Source

Chemical Formula C₁₁H₉NO₄

Molecular Weight 219.19 g/mol

Appearance Solid

Melting Point 136-138 °C or 168-170 °C (lit.)

Storage Temperature 2-8°C

Flash Point Not applicable

Personal Protective Equipment (PPE)
To minimize exposure risk, appropriate personal protective equipment should be worn at all

times when handling N-(Benzoyloxy)succinimide.

PPE Type Specification Source

Eye/Face Protection
Safety glasses with side-

shields or a face shield.
[1]

Hand Protection
Protective gloves (e.g., nitrile

rubber).
[1]

Skin and Body Protection Protective suit or lab coat. [1]

Respiratory Protection
Dust mask or respirator if

ventilation is inadequate.
[1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to ensure a safe laboratory

environment.
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Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood[1][2].

Avoid Contact: Prevent contact with skin, eyes, and clothing[1].

Dust Prevention: Avoid the creation of dust and aerosols[1][3].

Hygiene: Wash hands and face thoroughly after handling[1][2]. Do not eat, drink, or smoke in

the work area[3].

Storage
Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated

place[2][3].

Temperature: Store at 2-8°C.

Preparation Handling Post-Handling

Assess Risks & Review SDS Don Appropriate PPE Weigh in Ventilated Area Perform Experiment Clean Work Area Store in Designated Area
(2-8°C, Tightly Closed) Dispose of Waste Properly Doff PPE Wash Hands Thoroughly EndStart

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-(Benzoyloxy)succinimide.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. Seek medical

attention if you feel unwell.

[1][2]

Skin Contact

Take off all contaminated

clothing immediately. Rinse the

skin well with water. If skin

irritation or a rash occurs, seek

medical advice.

[1][2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.

[1][2]

Ingestion
Rinse mouth. Seek immediate

medical attention.
[1][3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[3].

Specific Hazards: Hazardous combustion products may include carbon monoxide, carbon

dioxide, and nitrogen oxides[2].

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear[2].

Accidental Release Measures
Personal Precautions: Wear suitable protective equipment. Keep people away from the spill

and upwind. Control entry to the area[1].

Environmental Precautions: Prevent the product from entering drains[1].
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Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal[1][3].
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Caption: Emergency procedures for N-(Benzoyloxy)succinimide exposure or spills.
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations[2]. Do not allow the product to enter drains[1].

Experimental Protocols
While specific experimental protocols for the synthesis of N-(Benzoyloxy)succinimide are not

detailed in the provided safety documents, any procedure involving this reagent should

incorporate the safety and handling precautions outlined in this guide. A general workflow

would include:

Risk Assessment: Before starting any experiment, conduct a thorough risk assessment,

considering the potential hazards of all reactants, products, and solvents.

PPE: Don the appropriate personal protective equipment as detailed in Section 3.

Chemical Handling: Conduct all manipulations of N-(Benzoyloxy)succinimide in a well-

ventilated chemical fume hood.

Reaction Setup: Set up the reaction apparatus securely.

Reagent Addition: Add N-(Benzoyloxy)succinimide carefully to the reaction mixture,

avoiding the creation of dust.

Work-up: After the reaction is complete, quench the reaction mixture safely.

Purification: During purification steps (e.g., crystallization, chromatography), continue to use

appropriate PPE and ventilation.

Waste Disposal: Segregate and dispose of all chemical waste according to institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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